Cas no 4356-30-3 (methyl (3beta)-3-(acetyloxy)lup-20(29)-en-28-oate)

• Product Name: methyl (3beta)-3-(acetyloxy)lup-20(29)-en-28-oate
• CAS No: 4356-30-3
• MF: C₃₃H₅₂O₄
• MW: 512.763590812683
• CID: 869040
• PubChem ID: 6451984
• Update Time: 2025-04-19

methyl (3beta)-3-(acetyloxy)lup-20(29)-en-28-oate Chemical and Physical Properties

Names and Identifiers

• methyl (3beta)-3-(acetyloxy)lup-20(29)-en-28-oate
• methyl (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-acetyloxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate
• Methyl-3b-acetoxybetulinate
• AKOS040753025
• DTXSID40963044
• Methyl acetylbetulate
• Methyl (3-O-acetyl)betulinate
• Methyl 3-(acetyloxy)lup-20(29)-en-28-oate
• 4356-30-3
• SCHEMBL3784133
• Methyl 3-(acetyloxy)lup-20(29)-en-28-oate (3beta)-
• Methyl acetyl betulinate
• CHEMBL508907
• Lup-20(29)-en-28-oic acid, 3-(acetyloxy)-, methyl ester, (3beta)-

• Inchi： 1S/C33H52O4/c1-20(2)22-12-17-33(28(35)36-9)19-18-31(7)23(27(22)33)10-11-25-30(6)15-14-26(37-21(3)34)29(4,5)24(30)13-16-32(25,31)8/h22-27H,1,10-19H2,2-9H3/t22-,23+,24-,25+,26-,27+,30-,31+,32+,33-/m0/s1
• InChI Key： FBSVHROTXUJUHS-ODLWIBRJSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(C(=O)OC)CC[C@@]12C

Computed Properties

• Exact Mass: 512.38656014g/mol
• Monoisotopic Mass: 512.38656014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 983
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids